Cas no 2229149-25-9 (tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229149-25-9
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 6233595
• PubChem ID: 165619981
• Update Time: 2025-11-06

tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate
• 2229149-25-9
• tert-butyl N-[2-(2,5-difluorophenyl)-1-oxopropan-2-yl]carbamate
• EN300-1900001

• Inchi： 1S/C14H17F2NO3/c1-13(2,3)20-12(19)17-14(4,8-18)10-7-9(15)5-6-11(10)16/h5-8H,1-4H3,(H,17,19)
• InChI Key： FYFKZGXINVIHQW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C=O)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229149-25-9)

The compound tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229149-25-9) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing attention toward tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate is its relevance in modern medicinal chemistry. The incorporation of fluorine atoms into organic compounds often enhances their metabolic stability and bioavailability, a trend widely discussed in recent scientific literature. This aligns with the current focus on fluorinated pharmaceuticals, a hot topic in drug design. Additionally, the carbamate functional group is known for its versatility in prodrug strategies, further increasing the compound's appeal.

From a synthetic perspective, CAS No. 2229149-25-9 serves as a critical building block for constructing more complex molecules. Its 2,5-difluorophenyl ring provides a rigid aromatic framework, while the tert-butyl group offers steric protection, making it a preferred choice for selective reactions. This dual functionality is particularly useful in peptide coupling and cross-coupling reactions, which are frequently searched topics in organic chemistry forums and academic databases.

In the context of sustainability and green chemistry, researchers are exploring eco-friendly synthetic routes for compounds like tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate. Questions such as "How to optimize the synthesis of fluorinated intermediates?" or "What are the alternatives to hazardous reagents in carbamate formation?" are commonly raised in online discussions. Addressing these concerns, recent studies have highlighted catalytic methods and solvent-free conditions as promising approaches to reduce the environmental footprint of such syntheses.

The analytical characterization of CAS No. 2229149-25-9 is another area of interest. Techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis are frequently mentioned in user queries related to this compound. Accurate characterization is essential for ensuring reproducibility in research, a point emphasized by regulatory agencies and quality control professionals. This underscores the importance of reliable reference standards and validated analytical protocols.

Looking ahead, the demand for tert-butyl N-2-(2,5-difluorophenyl)-1-oxopropan-2-ylcarbamate is expected to rise, driven by its applications in small-molecule drug development and agrochemical innovation. As the pharmaceutical industry continues to explore targeted therapies and precision medicine, compounds with well-defined structural features, such as this one, will remain in focus. For researchers and suppliers, staying updated on the latest advancements in synthesis and applications will be crucial to leveraging its full potential.